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Compound of Interest

Compound Name: C.I. Disperse orange 73

Cat. No.: B1345962 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Disperse Orange 73, also identified by the Colour Index number 111193, is a monoazo dye

recognized for its brilliant orange hue.[1] With the chemical formula C₂₄H₂₁N₅O₄ and a

molecular weight of 443.45 g/mol , this dye is primarily utilized in the textile industry for dyeing

polyester and its blends.[1] The manufacturing of Disperse Orange 73 involves a two-step

synthesis process common to many azo dyes: a diazotization reaction followed by an azo

coupling reaction. This guide provides a detailed overview of the manufacturing methods,

including the synthesis of key intermediates, experimental protocols, and relevant chemical

data.

Core Synthesis Pathway
The fundamental manufacturing process for Disperse Orange 73 involves two primary chemical

reactions:

Diazotization of 4-Nitroaniline: 4-Nitroaniline is converted into a diazonium salt.

Azo Coupling: The resulting diazonium salt is then reacted with a coupling component, 2-((2-

Cyanoethyl)(phenyl)amino)ethyl benzoate, to form the final Disperse Orange 73 dye.[1]
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An alternative raw material mentioned for the coupling component is N-cyanoethyl-N-

hydroxyethyl aniline.[2]

Experimental Protocols
While specific industrial-scale protocols are often proprietary, the following sections outline the

general laboratory procedures for the key reaction steps based on established chemical

principles for azo dye synthesis.

Synthesis of the Coupling Component: 2-((2-Cyanoethyl)
(phenyl)amino)ethyl benzoate
A detailed experimental protocol for the industrial synthesis of this specific coupling agent is not

readily available in public literature. However, its synthesis would likely involve the N-alkylation

of N-phenyl-2-aminoethanol with acrylonitrile to form N-(2-cyanoethyl)-N-phenyl-2-

aminoethanol, followed by esterification with benzoic acid or a derivative thereof.

Diazotization of 4-Nitroaniline
The conversion of 4-nitroaniline to its diazonium salt is a critical step that requires careful

temperature control.

Reaction:

4-Nitroaniline + NaNO₂ + 2HCl → 4-Nitrobenzenediazonium chloride + NaCl + 2H₂O

General Protocol:

A suspension of 4-nitroaniline in an aqueous acidic solution (typically hydrochloric acid or

sulfuric acid) is prepared in a reaction vessel.

The mixture is cooled to a temperature between 0-5°C using an ice bath. Maintaining this

low temperature is crucial to prevent the decomposition of the unstable diazonium salt.

A solution of sodium nitrite (NaNO₂) in water is then added slowly to the 4-nitroaniline

suspension while maintaining the low temperature.
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The reaction is stirred until the diazotization is complete, which can be monitored by testing

for the absence of the primary aromatic amine.

Azo Coupling Reaction
The diazonium salt solution is then immediately used in the coupling reaction with 2-((2-

Cyanoethyl)(phenyl)amino)ethyl benzoate.

Reaction:

4-Nitrobenzenediazonium chloride + 2-((2-Cyanoethyl)(phenyl)amino)ethyl benzoate →

Disperse Orange 73 + HCl

General Protocol:

The coupling component, 2-((2-Cyanoethyl)(phenyl)amino)ethyl benzoate, is dissolved or

suspended in a suitable solvent, often in the presence of a weak acid or a buffer to control

the pH.

The cold diazonium salt solution is added gradually to the solution of the coupling

component.

The reaction mixture is stirred until the coupling is complete, which is often indicated by the

formation of a colored precipitate. The pH of the reaction is a critical parameter and is

typically maintained in the weakly acidic to neutral range for coupling with N-substituted

anilines.

The resulting Disperse Orange 73 dye precipitates out of the solution.

Purification and Finishing
The crude Disperse Orange 73 is collected by filtration and washed with water to remove any

remaining salts and acids. Further purification may involve recrystallization from a suitable

solvent to achieve the desired purity. The final product is then dried, ground, and often blended

with dispersing agents to facilitate its application in dyeing processes.
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Due to the limited availability of specific quantitative data in the public domain, the following

tables provide a general overview of the key chemical entities and typical reaction conditions.

Table 1: Properties of Key Reactants

Compound Molecular Formula
Molecular Weight (
g/mol )

CAS Registry
Number

4-Nitroaniline C₆H₆N₂O₂ 138.12 100-01-6

Sodium Nitrite NaNO₂ 69.00 7632-00-0

Hydrochloric Acid HCl 36.46 7647-01-0

2-((2-Cyanoethyl)

(phenyl)amino)ethyl

benzoate

C₁₈H₁₈N₂O₂ 294.35 25047-90-9

Table 2: Typical Reaction Parameters

Reaction Step
Temperature Range
(°C)

pH Range
Key
Considerations

Diazotization 0 - 5 Strongly Acidic

Strict temperature

control is essential to

prevent diazonium salt

decomposition.

Azo Coupling 0 - 10
Weakly Acidic to

Neutral

pH control is critical

for directing the

coupling reaction and

maximizing yield.
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Caption: Synthesis pathway of Disperse Orange 73.

Experimental Workflow for Disperse Orange 73
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Caption: General experimental workflow for Disperse Orange 73 synthesis.
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Conclusion
The manufacturing of Disperse Orange 73 follows a well-established synthetic route for azo

dyes. The process hinges on the precise control of reaction conditions, particularly temperature

during diazotization and pH during the coupling stage, to ensure high yield and purity of the

final product. While the fundamental chemistry is clear, specific industrial methodologies may

vary to optimize efficiency and product quality. Further research into detailed patent literature

may provide more specific quantitative data and refined experimental protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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